Cas no 307545-25-1 (1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-)

1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]- structure
307545-25-1 structure
Product Name:1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-
CAS No:307545-25-1
MF:C9H8ClN3S
MW:225.697918891907
CID:1444238
PubChem ID:682827
Update Time:2025-04-20

1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole, 3-[[(3-chlorophenyl)methyl]thio]-
    • 307545-25-1
    • AKOS002261885
    • 3-[(3-chlorobenzyl)sulfanyl]-4H-1,2,4-triazole
    • 3-(3-Chloro-benzylsulfanyl)-4H-[1,2,4]triazole
    • 5-[(3-chlorobenzyl)sulfanyl]-1H-1,2,4-triazole
    • AKOS001389660
    • Z18741439
    • 3-[(3-chlorophenyl)methylsulfanyl]-4H-1,2,4-triazole
    • STL358523
    • AF-399/15285161
    • 5-[(3-chlorophenyl)methylsulfanyl]-1H-1,2,4-triazole
    • Inchi: 1S/C9H8ClN3S/c10-8-3-1-2-7(4-8)5-14-9-11-6-12-13-9/h1-4,6H,5H2,(H,11,12,13)
    • InChI Key: NSVABKOQXLDMAX-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)CSC1=NC=NN1

Computed Properties

  • Exact Mass: 225.01294
  • Monoisotopic Mass: 225.0127461g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • PSA: 41.57
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